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Compound of Interest

Compound Name: Allyl salicylate

Cat. No.: B080981 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of allyl salicylate, ensuring the safety of laboratory personnel and the

protection of the environment. Researchers, scientists, and drug development professionals

are advised to adhere to these procedures to minimize risks associated with this chemical.

Allyl salicylate, a synthetic fragrance and flavoring agent, requires careful handling and

disposal due to its potential hazards. While specific disposal guidelines for allyl salicylate are

not readily available, a conservative approach based on its chemical properties and the

hazards of its constituent parts—allyl alcohol and salicylic acid—is recommended. Allyl alcohol,

in particular, is recognized as an acutely hazardous waste, necessitating stringent disposal

protocols.

Key Chemical and Safety Data
A comprehensive understanding of the chemical's properties is the first step in safe handling

and disposal. The following table summarizes key quantitative data for allyl salicylate.
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Property Value Source

Molecular Formula C₁₀H₁₀O₃ [1][2]

Molecular Weight 178.19 g/mol [1]

Appearance Colorless liquid Pfaltz & Bauer

Boiling Point 248.5°C (at 760 Torr)

Flash Point 112.4°C

Density 1.158 ± 0.06 g/cm³ (at 20°C)

Solubility Insoluble in water

Step-by-Step Disposal Protocol
The following experimental protocol outlines the recommended procedure for the safe disposal

of allyl salicylate.

1. Personal Protective Equipment (PPE):

Wear appropriate personal protective equipment, including chemical-resistant gloves (e.g.,

nitrile), safety goggles or a face shield, and a lab coat.[3][4]

2. Waste Segregation and Collection:

Designate a specific, labeled, and sealed container for allyl salicylate waste. Do not mix

with other chemical waste streams.

Collect all unused or unwanted allyl salicylate, as well as any contaminated materials (e.g.,

pipette tips, absorbent pads), in this designated container.

3. Spill Management:

In the event of a spill, immediately alert personnel in the area.

For small spills, absorb the liquid with an inert material such as sand, vermiculite, or other

non-combustible absorbent material.[5][6]
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Carefully collect the absorbed material and place it into the designated hazardous waste

container.[5][6]

Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Ensure adequate ventilation during cleanup.[3]

4. Final Disposal:

All allyl salicylate waste must be disposed of as hazardous waste.[7] Do not pour down the

drain or dispose of in regular trash.[8]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for pickup and proper disposal in accordance

with local, state, and federal regulations.[4][9]

5. Empty Container Disposal:

Empty containers that held allyl salicylate should be treated as hazardous waste, as they

may retain chemical residues.

Do not reuse the containers. Follow your institution's procedures for the disposal of empty

hazardous material containers.

Logical Workflow for Allyl Salicylate Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of allyl salicylate.

Allyl Salicylate Disposal Workflow

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of allyl salicylate, thereby fostering a culture of safety

and trust in chemical handling practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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